Cas no 26033-23-8 (1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)-)

1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)-, is a nitro-substituted pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a formyl group at the 4-position and a 4-nitrophenyl substituent at the 3-position, making it a versatile intermediate for constructing heterocyclic compounds. The electron-withdrawing nitro group enhances reactivity, facilitating nucleophilic substitution or reduction reactions. This compound is particularly valuable in the development of bioactive molecules, agrochemicals, and coordination chemistry due to its ability to act as a ligand or precursor for further functionalization. Its well-defined purity and stability ensure consistent performance in synthetic applications.

1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)- structure

26033-23-8 structure

Product Name:1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)-

CAS No:26033-23-8

MF:C₁₀H₇N₃O₃

MW:217.180881738663

MDL:MFCD10691579

CID:1424984

PubChem ID:12086409

Update Time:2025-05-27

1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)-
- 3-(4-Nitrophenyl)-1H-pyrazole-4-carbaldehyde
- MFCD10691579
- 3-(4-nitrophenyl)-1h-pyrazole-4-carboxaldehyde
- Z362114626
- A877389
- EN300-7403999
- 5-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde
- 26033-23-8
- MDL： MFCD10691579
- Inchi： 1S/C10H7N3O3/c14-6-8-5-11-12-10(8)7-1-3-9(4-2-7)13(15)16/h1-6H,(H,11,12)
- InChI Key： RSIXQGMNFIJUOU-UHFFFAOYSA-N
- SMILES： O=CC1C=NNC=1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 217.04881
Monoisotopic Mass: 217.04874109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 91.6Å²

Experimental Properties

PSA: 88.89

1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)- Pricemore >>

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